2-(4-Chlorophenyl)-3-[(4-methoxyphenyl)sulfanyl]-4-quinolinecarboxylic acid

• IUPAC Name: 2-(4-chlorophenyl)-3-(4-methoxyphenyl)sulfanylquinoline-4-carboxylic acid
• InChI: InChI=1S/C23H16ClNO3S/c1-28-16-10-12-17(13-11-16)29-22-20(23(26)27)18-4-2-3-5-19(18)25-21(22)14-6-8-15(24)9-7-14/h2-13H,1H3,(H,26,27)
• InChI Key: CIWHXTWPWNYAOM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SC2=C(C3=CC=CC=C3N=C2C4=CC=C(C=C4)Cl)C(=O)O
• Molecular Formula: C23H16ClNO3S
• Molecular Weight: 421.9 g/mol
• CAS No.: 477867-89-3

Description

2-(4-Chlorophenyl)-3-[(4-methoxyphenyl)sulfanyl]-4-quinolinecarboxylic acid is a useful research compound. Its molecular formula is C23H16ClNO3S and its molecular weight is 421.9. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Quinoline Derivatives : This compound has been utilized in the synthesis of various quinoline derivatives. For instance, it was involved in the synthesis of 11-aminosubstituted quinolinones, indicating its utility in creating benzo analogues of lucanathone (Croisy-Delcey, Croisy, Bisagni, & Huel, 1991).

• Potential in Antileukotrienic Drugs : The synthesis of compounds like VUFB 20609 and VUFB 20584, which show potential as antileukotrienic agents, has been reported. These compounds were synthesized using a structure similar to the one (Jampílek et al., 2004).

• Intramolecular Hydrogen Bonds : Research has focused on the intramolecular hydrogen bonds in complexes containing this compound. These studies provide insights into the structural properties of the molecule and its derivatives (Barreiro et al., 2011).

• Chemotherapeutic Activity : The compound has been studied for its role in the synthesis of novel 3-quinolinecarboxylic acid derivatives, which have potential chemotherapeutic activities (Frigola et al., 1987).

• Synthesis of Antibacterial Agents : There has been research into synthesizing novel quinoxaline sulfonamides with antibacterial activity using derivatives of this compound. Such research highlights its potential in creating new antibacterial substances (Alavi et al., 2017).

• Cytotoxic Activity Against Cancer Cells : Studies on heteronuclear gold(I)-silver(I) sulfanylcarboxylates derived from this compound have shown cytotoxic activity against cancer cell lines, pointing towards potential applications in cancer research (Barreiro et al., 2014).

• Antimicrobial Evaluation : Arylsulfanylpyrazinecarboxylic acid derivatives, related to this compound, have been evaluated for antimicrobial properties. Such studies contribute to understanding its potential in developing new antimicrobials (Jampílek, Doležal, & Buchta, 2007).